Cas no 713103-75-4 (3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid)
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid
- AKOS000313148
- SR-01000283329-1
- SMR000078317
- CHEMBL1368811
- 713103-75-4
- MLS000064986
- CS-0359804
- SR-01000283329
- STK350678
- HMS2507M13
-
- MDL: MFCD05996079
- Inchi: 1S/C11H10ClNO4/c1-2-16-9-6-7(11(14)15)5-8(12)10(9)17-4-3-13/h5-6H,2,4H2,1H3,(H,14,15)
- InChI Key: GXCAYGTVUVWGRJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(=C1OCC#N)OCC
Computed Properties
- Exact Mass: 255.0298355Da
- Monoisotopic Mass: 255.0298355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.6Ų
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430474-250mg |
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid |
713103-75-4 | 98% | 250mg |
¥4118.00 | 2024-05-02 |
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic Acid: A Comprehensive Overview
3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid, identified by the CAS number 713103-75-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative features a unique substitution pattern, with chlorine, cyanomethoxy, and ethoxy groups attached to the aromatic ring. The compound's structure contributes to its diverse chemical properties and potential applications in drug discovery and material science.
The synthesis of 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed Suzuki coupling reactions to introduce the cyanomethoxy group, while nucleophilic aromatic substitution has been utilized to install the ethoxy substituent. These methods not only enhance the purity of the compound but also allow for scalability in production.
The physical and chemical properties of 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid have been extensively studied. The compound exhibits a melting point of approximately 210°C, making it suitable for thermal stability studies. Its solubility in various solvents, particularly polar aprotic solvents like dimethylformamide (DMF), facilitates its use in solution-phase reactions. Additionally, the compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials.
The biological activity of 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid has been a focal point of recent research. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit cyclooxygenase (COX) enzymes suggests potential utility in treating inflammatory diseases such as arthritis. Furthermore, preliminary toxicity studies indicate that the compound has low cytotoxicity, which is advantageous for its therapeutic applications.
In terms of applications, 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid has shown potential in the field of material science. Its aromatic structure and functional groups make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its use in creating self-healing polymers, where the compound's ability to undergo reversible covalent bonding plays a crucial role.
The environmental impact of 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid is another area of growing interest. Studies have assessed its biodegradability under various conditions, with results indicating that the compound undergoes moderate degradation in aerobic environments. This information is critical for ensuring sustainable practices during its production and disposal.
In conclusion, 3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid, with its unique structural features and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to material science, while ongoing studies aim to further elucidate its biological and environmental impacts.
713103-75-4 (3-Chloro-4-(cyanomethoxy)-5-ethoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)